Cas no 68488-80-2 ((CYCLOPENTANONE (1-13C) ))

• Product Name: (CYCLOPENTANONE (1-13C) )
• CAS No: 68488-80-2
• MF: C₅H₈O
• MW: 85.109076499939
• CID: 1003638
• PubChem ID: 16217386
• Update Time: 2025-04-20

(CYCLOPENTANONE (1-13C) ) Chemical and Physical Properties

Names and Identifiers

• (CYCLOPENTANONE (1-13C) )
• CYCLOPENTANONE (1-13C)
• 2-cyclopentylidenehydrazinecarboxamide
• AC1Q5JVB
• cyclopentan-1-one semicarbazone
• cyclopentanone semicarbazone
• cyclopentanone-(13)CO
• cyclopentanone-1-13C
• Cyclopentanon-semicarbazon
• Hydrazinecarboxamide, 2-cyclopentylidene-
• NSC25008
• semicarbazone of cyclopentanone
• Semicarbazonocyclopentan
• Semicarbazono-cyclopentan
• SureCN9356593
• (113C)cyclopentanone
• 68488-80-2
• cyclopentanone-113c
• Cyclopentanone(1-13c)

• Inchi： 1S/C5H8O/c6-5-3-1-2-4-5/h1-4H2/i5+1
• InChI Key： BGTOWKSIORTVQH-HOSYLAQJSA-N
• SMILES： O=[13C]1CCCC1

Computed Properties

• Exact Mass: 85.060869710g/mol
• Monoisotopic Mass: 85.060869710g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 58.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.962 g/mL at 25 °C
• Melting Point: -51 °C(lit.)
• Boiling Point: 130-131 °C(lit.)
• Flash Point: 87 °F

(CYCLOPENTANONE (1-13C) ) Security Information

• Hazardous Material transportation number：UN 2245 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-36/38
• Safety Instruction： 23
• Hazardous Material Identification：